![molecular formula C10H14 B6189298 6-ethynylspiro[2.5]octane CAS No. 2648961-85-5](/img/no-structure.png)
6-ethynylspiro[2.5]octane
Description
6-ethynylspiro[2.5]octane is a chemical compound with the molecular formula C10H14 . It is a type of spirocyclic compound, which are inherently highly 3-dimensional structures .
Molecular Structure Analysis
The molecular structure of this compound consists of a spiro[2.5]octane core with an ethynyl group attached to one of the carbon atoms . The exact structural details such as bond lengths and angles would require further computational or experimental studies.Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-ethynylspiro[2.5]octane can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "1,5-hexadiene", "2-bromo-2-methylpropane", "sodium hydride", "acetylene", "tetrahydrofuran", "diethyl ether", "sodium sulfate", "magnesium sulfate", "sodium bicarbonate", "brine", "anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: 1,5-hexadiene is reacted with 2-bromo-2-methylpropane in the presence of sodium hydride to form 6-bromo-1,5-hexadiene.", "Step 2: 6-bromo-1,5-hexadiene is reacted with acetylene in the presence of a palladium catalyst to form 6-ethynyl-1,5-hexadiene.", "Step 3: 6-ethynyl-1,5-hexadiene is cyclized using a Lewis acid catalyst to form 6-ethynylspiro[2.5]octane.", "Step 4: The crude product is purified by column chromatography using a mixture of tetrahydrofuran and diethyl ether as the eluent.", "Step 5: The purified product is dried over anhydrous magnesium sulfate and stored under an inert atmosphere." ] } | |
CAS No. |
2648961-85-5 |
Molecular Formula |
C10H14 |
Molecular Weight |
134.2 |
Purity |
95 |
Origin of Product |
United States |
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